Cas no 29737-65-3 (rac-1,2-dimethyl (1R,2R)-3-methylidenecyclopropane-1,2-dicarboxylate, trans)

• Product Name: rac-1,2-dimethyl (1R,2R)-3-methylidenecyclopropane-1,2-dicarboxylate, trans
• CAS No: 29737-65-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• MDL: MFCD34577781
• CID: 5628591
• PubChem ID: 10313297
• Update Time: 2023-11-27

rac-1,2-dimethyl (1R,2R)-3-methylidenecyclopropane-1,2-dicarboxylate, trans Chemical and Physical Properties

Names and Identifiers

• (1R)-3-Methylene-1alpha,2beta-cyclopropanedicarboxylic acid dimethyl ester
• rac-1,2-dimethyl (1R,2R)-3-methylidenecyclopropane-1,2-dicarboxylate
• SCHEMBL9127405
• 29737-65-3
• EN300-28310970
• 1,2-Cyclopropanedicarboxylic acid, 3-methylene-, 1,2-dimethyl ester, (1R,2R)-
• rac-1,2-dimethyl (1R,2R)-3-methylidenecyclopropane-1,2-dicarboxylate, trans

• MDL： MFCD34577781
• Inchi： 1S/C8H10O4/c1-4-5(7(9)11-2)6(4)8(10)12-3/h5-6H,1H2,2-3H3/t5-,6-/m0/s1
• InChI Key： BBYRCAPYYSBUQL-WDSKDSINSA-N
• SMILES： O(C)C([C@H]1C(=C)[C@@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 32-33 °C
• Boiling Point: 223.7±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives